2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide

• Molecular Formula: C13H17FN2O
• Molecular Weight: 236.28 g/mol
• IUPAC Name: 2-fluoro-N-(2-pyrrolidin-1-ylethyl)benzamide
• InChI: InChI=1S/C13H17FN2O/c14-12-6-2-1-5-11(12)13(17)15-7-10-16-8-3-4-9-16/h1-2,5-6H,3-4,7-10H2,(H,15,17)
• InChI Key: PWPVUCPXTWEMSV-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCNC(=O)C2=CC=CC=C2F

Description

2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide, also known as FPEB, is a compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. FPEB belongs to the class of selective positive allosteric modulators (PAMs) of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a crucial role in synaptic plasticity, learning, and memory.

Mechanism of Action

2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide acts as a selective PAM of mGluR5, which means it enhances the activity of the receptor by binding to a site on the receptor that is distinct from the agonist binding site. This binding results in an increase in the affinity of the receptor for its endogenous agonist glutamate, leading to increased signaling through the receptor. The enhanced activity of mGluR5 has been shown to have a positive effect on synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects
2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide has been shown to have several biochemical and physiological effects. It has been shown to enhance the activity of mGluR5, leading to increased signaling through the receptor. This increased signaling has been shown to have a positive effect on synaptic plasticity, learning, and memory. 2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide has also been shown to have an analgesic effect in animal models of pain. Additionally, 2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide has been shown to have a positive effect on drug addiction by reducing drug-seeking behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide is its selectivity for mGluR5, which allows for targeted modulation of the receptor without affecting other receptors. This selectivity makes 2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide a useful tool for studying the role of mGluR5 in neurological disorders and drug addiction. However, one of the limitations of 2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide. One direction is to investigate its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is to investigate its potential as an analgesic for the treatment of pain. Additionally, further research is needed to understand the mechanisms underlying the positive effect of 2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide on drug addiction and to investigate its potential as a treatment for drug addiction. Finally, future research could focus on developing more soluble forms of 2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide to increase its usefulness in experiments.

Synthesis Methods

2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide can be synthesized using a multistep process that involves the reaction of 2-fluorobenzoyl chloride with pyrrolidine to form 2-fluoro-N-(pyrrolidin-1-yl)benzamide, followed by the reaction of the latter with 2-bromoethylamine hydrobromide to form 2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide. The final product is obtained through purification using column chromatography and recrystallization.

Scientific Research Applications

2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide has been extensively studied for its potential applications in the field of neuroscience. It has been shown to enhance the activity of mGluR5, which is involved in the regulation of synaptic plasticity, learning, and memory. 2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide has been used in various studies to investigate the role of mGluR5 in neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. 2-fluoro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide has also been used to study the effects of mGluR5 modulation on drug addiction and pain management.